N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide
• InChI: InChI=1S/C15H13ClINO2/c16-13-6-1-2-7-14(13)20-9-8-18-15(19)11-4-3-5-12(17)10-11/h1-7,10H,8-9H2,(H,18,19)
• InChI Key: PRCNHRANPLSVIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCNC(=O)C2=CC(=CC=C2)I)Cl
• Molecular Formula: C15H13ClINO2
• Molecular Weight: 401.62 g/mol

Description

N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide, also known as CIIB, is a chemical compound used in scientific research. It is a potent and selective antagonist of the GPR119 receptor, which is involved in glucose homeostasis and lipid metabolism.

Mechanism of Action

N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide acts as a selective antagonist of the GPR119 receptor, which is expressed in pancreatic beta cells, intestinal L cells, and adipose tissue. GPR119 activation stimulates the release of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which promote insulin secretion and improve glucose homeostasis. This compound blocks the binding of endogenous ligands to the GPR119 receptor, thereby reducing its activity and downstream signaling.
Biochemical and Physiological Effects:
Studies have shown that this compound improves glucose tolerance and insulin secretion in animal models of diabetes. It also reduces food intake and body weight in obese mice. This compound has been shown to increase GLP-1 and GIP secretion in vitro, suggesting that it may have potential as a treatment for type 2 diabetes and obesity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide in lab experiments is its high potency and selectivity for the GPR119 receptor. This allows for precise modulation of GPR119 activity without affecting other receptors or signaling pathways. However, one limitation is that this compound is not currently available as a commercial product, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research on N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide and the GPR119 receptor. One area of interest is the development of GPR119 agonists as a treatment for type 2 diabetes and obesity. Another area of research is the investigation of the role of GPR119 in other physiological processes, such as inflammation and cardiovascular function. Additionally, the development of more potent and selective GPR119 antagonists, such as this compound, may have therapeutic potential in certain disease states.

Scientific Research Applications

N-[2-(2-chlorophenoxy)ethyl]-3-iodobenzamide has been used in various scientific research studies to investigate the role of the GPR119 receptor in glucose homeostasis and lipid metabolism. It has been shown to improve glucose tolerance and increase insulin secretion in animal models of diabetes. This compound has also been used to study the effects of GPR119 activation on appetite regulation and energy expenditure.